Cas no 878238-83-6 (2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide)

• Product Name: 2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• CAS No: 878238-83-6
• MF: C₂₁H₂₁N₅O₅S₂
• MW: 487.551941633224
• CID: 5970757
• PubChem ID: 16298578
• Update Time: 2025-05-19

2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 878238-83-6
• 2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide
• Z62659502
• EN300-26601605

• Inchi： 1S/C21H21N5O5S2/c1-26(32(28,29)15-12-17-6-3-2-4-7-17)16-20(27)24-18-8-10-19(11-9-18)33(30,31)25-21-22-13-5-14-23-21/h2-15H,16H2,1H3,(H,24,27)(H,22,23,25)/b15-12+
• InChI Key： JVQUMRZZTKFSAB-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC1C=CC(=CC=1)S(NC1N=CC=CN=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 487.09841113g/mol
• Monoisotopic Mass: 487.09841113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 155Ų

Additional information on 2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide

Introduction to Compound with CAS No. 878238-83-6 and Its Applications in Modern Chemical Biology

Compound with the CAS number 878238-83-6 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, formally known as 2-(N-methyl-2-phenylethenesulfonamido)-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide, represents a cutting-edge example of how molecular design can be leveraged to develop novel therapeutic agents and biochemical tools.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a sulfonamido moiety, a phenyl ring, and a pyrimidin-2-yl sulfamoyl group. These components not only contribute to the compound's overall stability but also play crucial roles in its biological activity. The presence of the N-methyl group enhances the compound's lipophilicity, making it more soluble in biological membranes, while the sulfonamido group is known for its ability to interact with various biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound with CAS No. 878238-83-6 has emerged as a promising candidate in this area due to its ability to interact with key cellular targets. For instance, studies have shown that this compound can inhibit the activity of certain enzymes involved in tumor progression, making it a potential lead compound for the development of anticancer therapies.

One of the most intriguing aspects of this compound is its potential application in drug discovery and development. The combination of the phenyl and pyrimidinyl groups provides a versatile scaffold that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives of this compound to optimize its potency and selectivity. For example, modifications to the sulfonamido group have led to compounds with improved binding affinity to target proteins, which is crucial for developing effective drugs.

The field of chemical biology has seen significant advancements in the use of computational methods to predict and design molecular structures with desired properties. The compound with CAS No. 878238-83-6 serves as an excellent example of how computational chemistry can be used to guide experimental efforts. Through molecular docking simulations, researchers have been able to identify key interactions between this compound and its biological targets, providing valuable insights into its mechanism of action.

Furthermore, the synthesis of this compound has been refined through advanced organic synthesis techniques, ensuring high yield and purity. The use of modern catalytic methods has allowed for more efficient and environmentally friendly production processes. These advancements not only make the compound more accessible for research purposes but also set the stage for large-scale production if it proves to be clinically relevant.

The biological activity of this compound has been extensively studied in both in vitro and in vivo settings. In cell-based assays, it has demonstrated potent effects on various disease models, including those related to cancer and inflammation. These findings have encouraged researchers to explore its potential as a therapeutic agent further. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models, which could pave the way for human clinical trials.

The development of new drugs often involves a multi-disciplinary approach, integrating insights from chemistry, biology, pharmacology, and medicine. The compound with CAS No. 878238-83-6 exemplifies this collaborative effort, as it represents a culmination of years of research across multiple disciplines. The continued investigation into this molecule promises to yield new insights into disease mechanisms and potentially lead to novel therapeutic strategies.

In conclusion, the compound with CAS No. 878238-83-6 is a remarkable example of how innovative molecular design can lead to the discovery of new biochemical tools and therapeutic agents. Its unique structure and functional properties make it a valuable asset in the fight against various diseases. As research progresses, we can expect further breakthroughs that will expand our understanding of this molecule's potential applications in medicine and biotechnology.